2-{5,7-Dimethyl-2-sulfanyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}acetic acid

• IUPAC Name: 2-(5,7-dimethyl-2-sulfanylidene-1H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid
• InChI: InChI=1S/C9H10N4O2S/c1-4-6(3-7(14)15)5(2)13-8(10-4)11-9(16)12-13/h3H2,1-2H3,(H,12,16)(H,14,15)
• InChI Key: HZSQLWMMMHMXGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=NC(=S)NN12)C)CC(=O)O
• Molecular Formula: C9H10N4O2S
• Molecular Weight: 238.27 g/mol
• CAS No.: 863668-01-3

Description

2-{5,7-Dimethyl-2-sulfanyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the triazolopyrimidine family and has shown promising results in various studies.

Scientific Research Applications

Structural Analysis and Chemical Reactions

• Isomerization Studies : Research on pyrimidinylhydrazines and orthoesters, related to the structure of 2-{5,7-Dimethyl-2-sulfanyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}acetic acid, has shown insights into the formation of s-triazolo[4,3-c]pyrimidine and its derivatives through isomerizations akin to the Dimroth rearrangement (Brown & Nagamatsu, 1978).
• Crystal Structure Analysis : The molecular structure of similar triazolo[1,5-a]pyrimidine compounds has been reported in different environments, highlighting the significance of hydrogen bonding and π-π stacking interactions in forming distinct supramolecular architectures (Canfora et al., 2010).

Synthesis and Derivatives

• Synthetic Modifications : Adjustments in synthetic methods for triazolo[1,5-a]pyrimidines have been made to correct structural ambiguities, demonstrating the complexity and potential for diverse derivatives of these compounds (Novinson et al., 1975).
• Derivative Synthesis for Bioactivity : The synthesis of triazole-(1,5-a)-pyrimidin-2-yl-5,7-dimethyl carboxylic acid esters and sulfonic acid esters, compounds related to this compound, has been explored, indicating a route to study their biological activity (Zhou, 2009).

Biological Activities and Applications

• Fungicidal Activities : Research on 1,2,4‐triazolo[1,5‐a]pyrimidine derivatives has shown promising fungicidal activities, suggesting potential agricultural applications (Chen et al., 2009).
• Herbicidal Activity : Novel 1,2,4-triazolo[1,5-a]pyrimidine derivatives have demonstrated herbicidal activity, indicating their potential use in weed control (Yang et al., 2001).